molecular formula C16H10ClNO3 B5823387 3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone

3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone

Cat. No. B5823387
M. Wt: 299.71 g/mol
InChI Key: GUVWKXLQBOLHOI-ZROIWOOFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains both isoxazolone and benzylidene groups. In

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone is not fully understood. However, it has been suggested that its anti-inflammatory and antioxidant properties are due to its ability to inhibit the production of reactive oxygen species (ROS) and pro-inflammatory cytokines. It has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models. It has also been found to inhibit the growth of cancer cells and induce apoptosis. In addition, it has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone in lab experiments is its ability to exhibit multiple properties such as anti-inflammatory, antioxidant, and anticancer properties. However, one of the limitations is its potential toxicity, which needs to be carefully evaluated before use in experiments.

Future Directions

There are many future directions for the research and development of 3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone. One direction is to further investigate its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another direction is to explore its potential use in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to evaluate its safety and toxicity before its potential use in clinical trials.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone can be achieved through various methods. One of the most common methods is the reaction of 4-chlorobenzaldehyde with 4-hydroxybenzohydrazide in the presence of acetic acid and sodium acetate. The resulting product is then treated with acetic anhydride to obtain the final product.

Scientific Research Applications

3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

properties

IUPAC Name

(4Z)-3-(4-chlorophenyl)-4-[(4-hydroxyphenyl)methylidene]-1,2-oxazol-5-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H10ClNO3/c17-12-5-3-11(4-6-12)15-14(16(20)21-18-15)9-10-1-7-13(19)8-2-10/h1-9,19H/b14-9-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GUVWKXLQBOLHOI-ZROIWOOFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C=C2C(=NOC2=O)C3=CC=C(C=C3)Cl)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC=C1/C=C\2/C(=NOC2=O)C3=CC=C(C=C3)Cl)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H10ClNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.